Cas no 114858-48-9 (1H-Benzimidazole-1-acetonitrile,2-chloro-)

• Product Name: 1H-Benzimidazole-1-acetonitrile,2-chloro-
• CAS No: 114858-48-9
• MF: C₉H₆ClN₃
• MW: 191.617040157318
• CID: 130505
• PubChem ID: 13904869
• Update Time: 2025-04-19

1H-Benzimidazole-1-acetonitrile,2-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetonitrile,2-chloro-
• 1H-Benzimidazole-1-acetonitrile,2-chloro-(9CI)
• 2-(2-chlorobenzimidazol-1-yl)acetonitrile
• 114858-48-9
• 2-(2-Chloro-1H-benzo[d]imidazol-1-yl)acetonitrile

• Inchi： 1S/C9H6ClN3/c10-9-12-7-3-1-2-4-8(7)13(9)6-5-11/h1-4H,6H2
• InChI Key： UPZFYSQRYYWUIP-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=CC=2N1CC#N

Computed Properties

• Exact Mass: 191.02518
• Monoisotopic Mass: 191.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.61